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Compound of Interest

Compound Name: Ethyl methyl disulfide

cat. No.: B1330212

An In-depth Technical Guide to the Chemical Properties of Ethyl Methyl Disulfide

Abstract

Ethyl methyl disulfide (EMDS) is an asymmetric organosulfur compound with the chemical
formula CsHsS2. Characterized by a distinctive sulfurous, truffle-like aroma, this volatile
compound is a subject of interest in fields ranging from food science to toxicology and drug
development. Its disulfide bond is a key functional group that dictates its reactivity, particularly
in biological systems where thiol-disulfide exchange reactions are paramount. This guide
provides a comprehensive overview of the core chemical properties of EMDS, detailing its
structure, synthesis, analytical characterization, and reactivity. The content is tailored for
researchers, scientists, and drug development professionals who require a deep, functional
understanding of this molecule.

Chemical Identity and Structure

Ethyl methyl disulfide is systematically known as (methyldisulfanyl)ethane.[1][2][3] It belongs
to the dialkyl disulfide class of organic compounds, which are defined by an R-S-S-R’ structure.
[4][5] In EMDS, the R group is a methyl (-CHs) moiety and the R' group is an ethyl (-CH2CHs)
moiety.

Key Identifiers:
e |[UPAC Name: (methyldisulfanyl)ethane[1][4][6]

o Synonyms: Methyl ethyl disulfide, 2,3-Dithiapentane[2][6][7]
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CAS Number: 20333-39-5[1][2][6]

Molecular Formula: CsHsS2[1][3][8]

SMILES: CCSSCI1][3][4]

INChl Key: XLTBPTGNNLIKRW-UHFFFAOY SA-N[1][4][6]

Caption: Chemical structure of Ethyl Methyl Disulfide.

Physicochemical Properties

The physical and chemical properties of EMDS are fundamental to its behavior in both
laboratory and biological settings. Its volatility and solubility, in particular, influence its aroma
profile, environmental fate, and interaction with biological membranes.
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Property Value Source(s)
Molecular Weight 108.23 g/mol [11131181191
) Clear, colorless to pale yellow
Physical State o [1112]
liquid
Odor Strong, sulfurous, truffle-like [3114]18]1[10]
Boiling Point 137 °C at 760 mmHg [L1[31[4]1[10]
Melting Point -105.91 °C [31[9]
Density 1.017 - 1.027 g/cm3 at 20 °C [11[3]
~17.85 mmHg at 25 °C
Vapor Pressure . [7]
(estimated)
o Insoluble (1055 mg/L at 25 °C,
Water Solubility ) [L121141171181
estimated)
N Soluble in non-polar solvents
Solvent Solubility [1][2]18]
and ethanol
LogP (o/w) 1.3 - 2.66 (estimated) 3114171

Refractive Index

1.410-1.418

[1]

Natural Occurrence and Synthesis
Natural Occurrence

EMDS is a naturally occurring volatile organic compound found in a variety of plants and foods.

Its presence is a result of the enzymatic degradation of sulfur-containing precursors. Itis a

significant contributor to the characteristic aromas of many foods.[3]

e Primary Sources: Kohlrabi (Brassica oleracea var. gongylodes), onions (Allium cepa),

cabbage (Brassica oleracea), and durian (Durio zibethinus).[3][4][10]

» Biochemical Significance: The presence of EMDS in these foods suggests it could serve as a

potential biomarker for their consumption.[3][4]
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Chemical Synthesis

The synthesis of asymmetric disulfides like EMDS requires controlled reaction conditions to
prevent the formation of symmetric disulfides (dimethyl disulfide and diethyl disulfide) as
byproducts.

e Photochemical Synthesis: A common laboratory-scale method involves the co-photolysis of a
mixture of dimethyl disulfide and diethyl disulfide.[3] UV irradiation at wavelengths between
230-280 nm cleaves the S-S bonds, and the resulting thiyl radicals recombine to form a
statistical mixture of dimethyl disulfide, diethyl disulfide, and the desired ethyl methyl
disulfide.[3] The rationale for co-photolysis is to generate both methylthiyl and ethylthiyl
radicals in the same reaction vessel, enabling their cross-combination.

« Industrial Preparation: Patented industrial processes often involve the reaction of steam
containing a mixture of methanethiol and ethanethiol with a reactive iron oxide catalyst.[10]
This method provides a scalable route to the compound.
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Photochemical Synthesis of EMDS

Reactant Mixture:
Dimethyl Disulfide (CH3SSCHs)
Diethyl Disulfide (CH3CH2SSCH2CHs)

;

UV Photolysis (230-280 nm)
Homolytic S-S Bond Cleavage

Generation of Thiyl Radicals:
Methylthiyl (CHsSe)
Ethylthiyl (CH3CH2Se)

Radical Recombination

Product Mixture:
- Ethyl Methyl Disulfide (desired)
- Dimethyl Disulfide
- Diethyl Disulfide

Purification
(e.g., Fractional Distillation)

(Pure Ethyl Methyl Disulfide)

Click to download full resolution via product page

Caption: Workflow for the photochemical synthesis of EMDS.
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Reactivity and Stability

The chemistry of ethyl methyl disulfide is dominated by the disulfide bond (-S-S-). This bond
has a relatively low dissociation energy, making it susceptible to cleavage by nucleophiles,
radicals, and redox processes.

» Thiol-Disulfide Exchange: This is a hallmark reaction of disulfides and is critically important in
biological chemistry, particularly in protein folding and redox regulation. EMDS can react with
a thiol (R-SH) to form a new mixed disulfide and release a different thiol. This equilibrium
reaction is fundamental to its potential interactions with cysteine residues in proteins or with
glutathione.

o Oxidation: The sulfur atoms in EMDS are in a low oxidation state and can be oxidized by
various agents. Oxidation can lead to the formation of thiosulfinates (R-S(O)-S-R') and
subsequently to more highly oxidized species. Information on the oxidation of the related
compound methyl ethyl sulfide suggests that stable oxidation products could include
aldehydes like acetaldehyde and formaldehyde.[3]

 Stability and Storage: EMDS is a flammable liquid.[1][11] It should be stored in a tightly
closed container in a cool, dry, and well-ventilated area, away from heat, sparks, and open
flames.[11] Proper grounding is necessary to prevent static discharge.[11][12]

Spectroscopic and Analytical Characterization

Unambiguous identification and quantification of EMDS require modern analytical techniques.
Given its volatility, gas chromatography is the separation method of choice, typically coupled
with mass spectrometry for detection.

Mass Spectrometry (MS)

Gas Chromatography-Mass Spectrometry (GC-MS) is the primary tool for analyzing EMDS.
Under electron ionization (El), the molecule fragments in a predictable manner, producing a
characteristic mass spectrum. Data from the National Institute of Standards and Technology
(NIST) shows major peaks that can be used for identification.[1][6]

e Molecular lon (M+): m/z 108
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» Key Fragments: m/z 80, m/z 29[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

13C NMR spectroscopy provides information about the carbon skeleton of the molecule. The
asymmetric nature of EMDS results in three distinct carbon signals.

e 13C NMR Data: Spectral information is available in public databases, confirming the three
unique carbon environments in the methyl and ethyl groups.[1][13]

Experimental Protocol: GC-MS Analysis of Ethyl Methyl
Disulfide

This protocol outlines a standard method for the qualitative and quantitative analysis of EMDS
in a solvent matrix. The choice of a non-polar column is based on the non-polar nature of the
analyte.

e Sample Preparation: Prepare a stock solution of EMDS (e.g., 1000 ppm) in a suitable volatile
solvent like dichloromethane or hexane. Create a series of calibration standards (e.g., 1, 5,
10, 25, 50 ppm) by serial dilution.

e GC-MS Instrument Setup:
o Gas Chromatograph (GC):

= Column: Use a non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 pm).
The non-polar stationary phase provides good separation for volatile, non-polar
compounds like EMDS.

» Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

= |nlet: Set to splittess mode for low concentrations or split mode (e.g., 20:1) for higher
concentrations. Inlet temperature: 250 °C.

= Oven Program: Start at 40 °C, hold for 2 minutes, then ramp at 10 °C/min to 200 °C.
This temperature program ensures separation from solvent and other potential
contaminants.
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o Mass Spectrometer (MS):

lon Source: Electron lonization (El) at 70 eV.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Scan Range: m/z 25-200.

o Data Acquisition: Inject 1 pL of each standard and sample. Acquire the total ion
chromatogram (TIC) and the corresponding mass spectra.

o Data Analysis:

o Identify the EMDS peak in the chromatogram based on its retention time (determined from
a standard injection).

o Confirm identity by comparing the acquired mass spectrum with a reference library
spectrum (e.g., NIST).[6]

o For quantification, construct a calibration curve by plotting the peak area of a characteristic
ion (e.g., m/z 108) versus concentration for the standards. Calculate the concentration of
EMDS in unknown samples using the regression equation from the calibration curve.
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GC-MS Analysis Workflow for EMDS

Sample Preparation
(Dilution in Solvent)

1 pL Injection
(Split/Splitless Inlet at 250°C)

GC Separation
(Non-polar capillary column,
Temperature Program)

El lonization (70 eV)

Mass Analysis
(Quadrupole, m/z 25-200)

Data Acquisition
(Chromatogram & Spectra)

Data Analysis:
- Retention Time Check

- Library Match
- Quantification

Click to download full resolution via product page

Caption: Workflow for the analysis of EMDS by GC-MS.
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Biological and Toxicological Profile

o Flavor and Fragrance: EMDS is used as a flavoring agent in food products, particularly in
savory, meat, and onion/garlic type flavors.[2][7] The Joint FAO/WHO Expert Committee on
Food Additives (JECFA) concluded that it poses "no safety concern at current levels of intake
when used as a flavouring agent”.[1]

» Toxicology: While generally regarded as safe for its intended use in food, concentrated
EMDS is a hazardous substance. It is an extremely flammable liquid.[1][11] It is considered
harmful if swallowed and can cause skin, serious eye, and respiratory irritation.[11]
Appropriate personal protective equipment, including gloves and eye protection, should be
used when handling the pure compound in a laboratory setting.[11][12]

Conclusion

Ethyl methyl disulfide is a simple yet significant organosulfur compound whose properties are
of interest across multiple scientific disciplines. Its defining feature, the disulfide bond, imparts a
specific reactivity that is crucial for its role in food chemistry and its potential interactions within
biological systems. A thorough understanding of its physicochemical properties, synthesis, and
analytical characterization, as detailed in this guide, is essential for professionals working with
this molecule, whether for developing new flavors, studying metabolic pathways, or assessing
its toxicological impact in drug development and safety science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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